Cas no 1822986-86-6 (1,3-Dimethyl 2-(1-aminoethyl)propanedioate)

• Product Name: 1,3-Dimethyl 2-(1-aminoethyl)propanedioate
• CAS No: 1822986-86-6
• MF: C₇H₁₃NO₄
• MW: 175.182422399521
• CID: 6275440
• PubChem ID: 154577506
• Update Time: 2025-08-05

1,3-Dimethyl 2-(1-aminoethyl)propanedioate Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl 2-(1-aminoethyl)propanedioate
• EN300-26690714
• 1822986-86-6
• 1,3-Dimethyl 2-(1-aminoethyl)propanedioate

• Inchi： 1S/C7H13NO4/c1-4(8)5(6(9)11-2)7(10)12-3/h4-5H,8H2,1-3H3
• InChI Key： QVWKIWGTLFXWIA-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(=O)OC)C(C)N)=O

Computed Properties

• Exact Mass: 175.08445790g/mol
• Monoisotopic Mass: 175.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 78.6Ų

Additional information on 1,3-Dimethyl 2-(1-aminoethyl)propanedioate

Exploring the Potential of 1,3-Dimethyl 2-(1-aminoethyl)propanedioate: A Comprehensive Overview

The compound 1,3-Dimethyl 2-(1-aminoethyl)propanedioate (CAS No. 1822986-86-6) is a fascinating molecule with a unique structure and promising applications in various fields. This compound belongs to the family of amino acid derivatives and has garnered significant attention in recent years due to its potential in pharmaceuticals, nutraceuticals, and material sciences. In this article, we will delve into its chemical properties, synthesis methods, biological activities, and current research trends.

Chemical Structure and Synthesis

1,3-Dimethyl 2-(1-aminoethyl)propanedioate is a derivative of propanedioic acid (also known as succinic acid), with two methyl groups attached to the first and third carbon atoms. The second carbon atom is substituted with an aminoethyl group (-CH₂CH₂NH₂). This structure imparts unique chemical properties to the molecule, making it versatile for various applications. The synthesis of this compound typically involves multi-step organic reactions, including esterification and amine substitution. Researchers have explored various methods to optimize the synthesis process, ensuring high yield and purity.

Biological Activity and Applications

Recent studies have highlighted the potential of 1,3-Dimethyl 2-(1-aminoethyl)propanedioate in biomedical applications. Its amino group makes it a promising candidate for peptide synthesis and drug delivery systems. Additionally, its ester groups can be utilized in the development of biodegradable polymers and coatings. In the field of nutraceuticals, this compound has shown potential as a precursor for bioactive molecules that may offer health benefits such as anti-inflammatory or antioxidant properties.

Research Trends and Future Directions

Scientists are actively exploring the use of 1,3-Dimethyl 2-(1-aminoethyl)propanedioate in advanced materials. For instance, its ability to form stable amide bonds makes it a valuable component in bio-inspired materials and self-healing polymers. Furthermore, ongoing research is focusing on its role in metabolic pathways and its potential as a building block for complex molecules with therapeutic applications.

In conclusion, 1,3-Dimethyl 2-(1-aminoethyl)propanedioate (CAS No. 1822986-86-6) is a versatile compound with immense potential across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for innovative applications in medicine, materials science, and beyond. As research continues to uncover new possibilities for this compound, we can expect exciting advancements that will further enhance its utility in various industries.